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Compound of Interest

Compound Name: 2,3-Dihydroxyterephthalaldehyde

Cat. No.: B2954148

An In-depth Technical Guide to 2,3-Dihydroxyterephthalaldehyde (CAS No. 148063-59-6)

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2,3-
Dihydroxyterephthalaldehyde, a versatile organic compound identified by CAS number
148063-59-6. Intended for researchers, chemists, and material scientists, this document delves
into the compound's properties, synthesis, applications, and commercial availability, with a
particular focus on its emerging role in the development of advanced materials.

Compound Identification and Structure

2,3-Dihydroxyterephthalaldehyde, also known by synonyms such as 1,2-dihydroxy-3,6-
diformylbenzene and 3,6-diformyl catechol, is an aromatic aldehyde with the molecular formula
CsHeOa.[1][2] Its structure is characterized by a benzene ring substituted with two hydroxyl (-
OH) groups and two aldehyde (-CHO) groups. This unique arrangement of functional groups
imparts specific reactivity and makes it a valuable building block in organic synthesis.

Caption: Molecular structure of 2,3-Dihydroxyterephthalaldehyde.

Physicochemical Properties

A summary of the key physicochemical properties of 2,3-Dihydroxyterephthalaldehyde is
presented in the table below. These properties are crucial for its handling, storage, and
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application in various chemical reactions.

Property Value Source(s)

CAS Number 148063-59-6 [1][2]

Molecular Formula CsHeO4 [1][2]

Molecular Weight 166.13 g/mol [1112]
White to yellow powder or

Appearance ) ) [2]
crystalline solid

Melting Point 140-143 °C or 148-152 °C [1112][3]

Boiling Point (Predicted)

265.2+£40.0 °C

[1]14]

Density (Predicted)

1.515 + 0.06 g/cm?3

[1]14]

Purity

>95% to >98%

[2](5]

Storage Temperature

2-8°C under an inert

atmosphere

[1]

Solubility

Information not widely
available, but it is noted to be

air-sensitive.

[2]

Synthesis

A common synthetic route to 2,3-Dihydroxyterephthalaldehyde involves the demethylation of

2,3-dimethoxyterephthalaldehyde.[6] A general laboratory-scale procedure is as follows:

Experimental Protocol: Synthesis of 2,3-Dihydroxyterephthalaldehyde|6]

» Under an inert atmosphere (e.g., argon), dissolve 2,3-dimethoxyterephthalaldehyde in

dichloromethane (CH2Cl2).

e Slowly add a solution of boron tribromide (BBrs3) in CH2Clz to the reaction mixture.

 Stir the mixture at room temperature for approximately 4 hours.
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» Quench the reaction by the addition of water and continue stirring overnight.

o Extract the product into an organic solvent such as chloroform (CHCIs).

o Combine the organic layers and dry over anhydrous magnesium sulfate (MgSQOa).
« Filter the mixture and concentrate the filtrate under reduced pressure.

» Recrystallize the resulting residue from a dichloromethane/hexane solvent system to yield
the purified 2,3-dihydroxyterephthalaldehyde.

Applications in Research and Industry

2,3-Dihydroxyterephthalaldehyde serves as a critical building block in the synthesis of more
complex molecules and materials. Its bifunctional nature, possessing both hydroxyl and
aldehyde groups, allows for a variety of chemical transformations.

Covalent Organic Frameworks (COFs)

A significant application of 2,3-Dihydroxyterephthalaldehyde is in the synthesis of Covalent
Organic Frameworks (COFs).[2] COFs are a class of porous crystalline polymers with ordered
structures and high surface areas, making them promising materials for gas storage, catalysis,
and sensing. The aldehyde groups of 2,3-Dihydroxyterephthalaldehyde can react with
amines to form stable imine linkages, a common strategy for constructing COF backbones.[2]

(Aldehyde Monomer)

[2,3-Dihydroxyterephthalaldehyd

)
+
T Imine Bond Formatiorh Polycondensation > Covalent Organic Framework
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[ Amine Linker )
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e.g., p-Phenylenediamine)
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Caption: Role of 2,3-Dihydroxyterephthalaldehyde in COF synthesis.

Other Applications

Beyond COFs, this compound has potential uses in various sectors:
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e Pharmaceutical Industry: It is explored as an active pharmaceutical ingredient due to its
potential antioxidant and anti-inflammatory properties.[1]

» Dye and Pigment Industry: It can serve as a key intermediate in the production of dyes and
pigments.[1]

e Research and Development: It is utilized as a research compound for developing new
organic materials.[1]

Safety and Handling

Based on available safety data, 2,3-Dihydroxyterephthalaldehyde should be handled with
care in a laboratory setting. The following hazard and precautionary statements have been
noted:

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).

It is recommended to handle this compound in a well-ventilated area, using appropriate
personal protective equipment, including gloves and safety glasses. It is also noted to be
sensitive to air and should be stored under an inert atmosphere.[2]

Suppliers

2,3-Dihydroxyterephthalaldehyde is available from several chemical suppliers. Researchers
can procure this compound from the following vendors, among others:

Ambeed, Inc. (via Sigma-Aldrich)

EvitaChem[2]

TCI (Shanghai) Development Co., Ltd.

ChemScene[7]
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e Luminescence Technology Corp.[5]
e ChemicalBook (listing multiple suppliers)[6]

e Chemsrc (listing multiple suppliers)[4]

Conclusion

2,3-Dihydroxyterephthalaldehyde is a valuable and versatile chemical intermediate with
significant potential, particularly in the burgeoning field of advanced materials like Covalent
Organic Frameworks. Its unique structure and reactivity offer a platform for the synthesis of
novel compounds and materials with tailored properties. As research in these areas continues
to expand, the demand for high-purity 2,3-Dihydroxyterephthalaldehyde is likely to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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